Cas no 1334372-62-1 (N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide)

• Product Name: N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide
• CAS No: 1334372-62-1
• MF: C₁₃H₁₉N₅O₂S₂
• MW: 341.452259302139
• CID: 6090229
• PubChem ID: 56723987
• Update Time: 2025-06-14

N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide
• N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[2-[[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino]ethyl]-
• N-(2-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)thiophene-2-sulfonamide
• N-(2-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}ethyl)thiophene-2-sulfonamide
• F5631-0013
• 1334372-62-1
• AKOS024516254
• VU0649472-1

• Inchi： 1S/C13H19N5O2S2/c1-3-14-11-9-10(2)17-13(18-11)15-6-7-16-22(19,20)12-5-4-8-21-12/h4-5,8-9,16H,3,6-7H2,1-2H3,(H2,14,15,17,18)
• InChI Key： KOWLLQSZLGIHKA-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=NC(C)=CC(NCC)=N2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 341.09801721g/mol
• Monoisotopic Mass: 341.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide

Comprehensive Overview of N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide (CAS No. 1334372-62-1)

The compound N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide (CAS No. 1334372-62-1) is a specialized pyrimidine-derived sulfonamide with significant potential in pharmaceutical and biochemical research. Its unique structure combines a thiophene ring with a pyrimidine core, making it a subject of interest for drug discovery and molecular targeting. Researchers are particularly drawn to its potential applications in kinase inhibition and enzyme modulation, which align with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The ethylamino and methylpyrimidin moieties in this compound enhance its binding affinity to biological targets, a feature highly sought after in the development of next-generation therapeutics. This aligns with the growing focus on small-molecule inhibitors and kinase modulators, topics frequently searched in academic and industrial databases.

The thiophene-2-sulfonamide segment of the molecule contributes to its solubility and pharmacokinetic properties, addressing a common challenge in drug design: balancing bioavailability and efficacy. This aspect is particularly relevant to researchers exploring ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in pharmaceutical development. The compound's structural features also make it a candidate for fragment-based drug design, a cutting-edge approach gaining traction in the field.

From a synthetic chemistry perspective, the presence of both pyrimidine and thiophene rings offers multiple sites for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a recurring theme in recent publications and conference discussions. The compound's CAS No. 1334372-62-1 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations.

In the context of current research trends, this compound intersects with several high-interest areas, including heterocyclic chemistry, medicinal chemistry optimization, and computational drug design. Its molecular weight and lipophilicity parameters fall within the desirable range for CNS-penetrant compounds, making it potentially valuable for neurological research—a field experiencing exponential growth due to increased focus on neurodegenerative diseases.

The compound's potential extends to agricultural chemistry as well, where pyrimidine derivatives are increasingly explored for their bioactive properties. While not its primary application domain, this versatility adds to its scientific value. The precise characterization of N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide continues to be an active area of investigation, with researchers employing advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its conformational preferences.

Quality control and analytical method development for this compound represent another area of practical importance. The pharmaceutical industry's emphasis on impurity profiling and stability studies makes thorough characterization of such specialized molecules essential. Recent advancements in UHPLC-MS and HPLC-UV methodologies have improved the detection and quantification of similar compounds, addressing a common pain point in research documentation.

As the scientific community continues to explore structure-based drug design, compounds like N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide gain additional significance. Their well-defined pharmacophores serve as valuable templates for virtual screening campaigns and molecular docking studies—techniques that have become mainstream in modern drug discovery workflows. This aligns perfectly with the increasing integration of artificial intelligence in chemistry, a dominant theme in contemporary scientific discourse.

The environmental fate and green chemistry aspects of synthesizing such compounds have also gained attention. Researchers are investigating more sustainable routes for producing sulfonamide derivatives, responding to the pharmaceutical industry's push toward eco-friendly synthesis. This compound's potential for catalytic transformations makes it an interesting case study in this evolving field.

In conclusion, N-(2-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}ethyl)thiophene-2-sulfonamide (CAS No. 1334372-62-1) represents a multifaceted research tool with applications spanning multiple disciplines. Its continued study contributes to our understanding of molecular recognition, drug-target interactions, and rational compound design—all critical areas in the advancement of chemical sciences and therapeutic development.